3-fluoro-2-isocyanatobenzonitrile
Overview
Description
3-Fluoro-2-isocyanatobenzonitrile (FIBN) is a synthetic organic compound that is used in a variety of scientific applications, including drug synthesis and drug delivery. FIBN is a versatile compound that can be used in a variety of ways, including as a catalyst, as a reagent, and as a precursor for the synthesis of other compounds. FIBN is a highly reactive compound, and its unique properties make it a valuable tool for scientists in a variety of fields.
Scientific Research Applications
3-fluoro-2-isocyanatobenzonitrile has a variety of scientific research applications. It has been used in the synthesis of various drugs, including the anti-cancer drug imatinib. 3-fluoro-2-isocyanatobenzonitrile has also been used in the synthesis of other compounds, including polymers and surfactants. In addition, 3-fluoro-2-isocyanatobenzonitrile has been used in the synthesis of peptides and proteins.
Mechanism of Action
3-fluoro-2-isocyanatobenzonitrile is a highly reactive compound, and its reactivity is due to its ability to form an intermediate product with a carbonyl group. This intermediate product can then react with other compounds, allowing for the synthesis of a variety of compounds. The reaction is typically conducted in an inert atmosphere, which prevents the reaction from being inhibited by oxygen.
Biochemical and Physiological Effects
3-fluoro-2-isocyanatobenzonitrile has been studied for its potential biochemical and physiological effects. Studies have shown that 3-fluoro-2-isocyanatobenzonitrile can inhibit the growth of cancer cells, and it has also been shown to have anti-inflammatory and anti-microbial effects. 3-fluoro-2-isocyanatobenzonitrile has also been studied for its potential to act as an antioxidant and to reduce oxidative stress.
Advantages and Limitations for Lab Experiments
3-fluoro-2-isocyanatobenzonitrile has several advantages for lab experiments. It is a highly reactive compound, and its reactivity makes it a useful tool for a variety of synthetic reactions. 3-fluoro-2-isocyanatobenzonitrile is also relatively inexpensive and easy to obtain. However, 3-fluoro-2-isocyanatobenzonitrile is also a highly toxic compound, and it should be handled with care in the laboratory.
Future Directions
3-fluoro-2-isocyanatobenzonitrile has a variety of potential future applications. It could be used in the synthesis of more complex compounds, as well as in the development of new drugs and drug delivery systems. 3-fluoro-2-isocyanatobenzonitrile could also be used in the development of new polymers and surfactants, as well as in the development of new peptides and proteins. Additionally, 3-fluoro-2-isocyanatobenzonitrile could be studied for its potential to act as an antioxidant and to reduce oxidative stress.
Synthesis Methods
3-fluoro-2-isocyanatobenzonitrile is typically synthesized through a reaction between 2-chlorobenzonitrile and fluorine. The reaction is conducted in an inert atmosphere, and the resulting product is purified by recrystallization. Other methods of synthesis are possible, including the use of a palladium catalyst and a solvent-free reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-2-isocyanatobenzonitrile involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-fluoro-1-nitrobenzene", "thionyl chloride", "sodium azide", "copper(I) iodide", "sodium cyanide", "acetic anhydride", "phosphorus pentoxide", "sodium fluoride", "carbon monoxide", "sodium hydroxide", "chlorine", "sodium bicarbonate", "acetonitrile" ], "Reaction": [ "2-fluoro-1-nitrobenzene is reacted with thionyl chloride to form 2-fluoro-1-chlorobenzene.", "2-fluoro-1-chlorobenzene is reacted with sodium azide and copper(I) iodide to form 2-fluoro-1-azidobenzene.", "2-fluoro-1-azidobenzene is reacted with sodium cyanide and acetic anhydride to form 2-fluoro-1-cyanobenzene.", "2-fluoro-1-cyanobenzene is reacted with phosphorus pentoxide and sodium fluoride to form 3-fluoro-2-cyanophenol.", "3-fluoro-2-cyanophenol is reacted with carbon monoxide and sodium hydroxide to form 3-fluoro-2-isocyanatobenzoic acid.", "3-fluoro-2-isocyanatobenzoic acid is reacted with chlorine and sodium bicarbonate to form 3-fluoro-2-isocyanatobenzonitrile.", "3-fluoro-2-isocyanatobenzonitrile is purified and isolated using acetonitrile as a solvent." ] } | |
CAS RN |
1261644-59-0 |
Product Name |
3-fluoro-2-isocyanatobenzonitrile |
Molecular Formula |
C8H3FN2O |
Molecular Weight |
162.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
